Cas no 2259-99-6 (3-(1R)-2-(ethylamino)-1-hydroxyethylphenol)

• Product Name: 3-(1R)-2-(ethylamino)-1-hydroxyethylphenol
• CAS No: 2259-99-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD20663946
• CID: 912414
• PubChem ID: 1715117
• Update Time: 2025-10-28

3-(1R)-2-(ethylamino)-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-[(ethylamino)methyl]-3-hydroxy-, (R)-
• D9741C38XI
• Benzenemethanol, alpha-[(ethylamino)methyl]-3-hydroxy-, (alphaR)-
• Benzenemethanol, alpha-((ethylamino)methyl)-3-hydroxy-, (alphaR)-
• Etilefrine, (R)-
• (R)-alpha-[(Ethylamino)methyl]-3-hydroxybenzenemethanol
• Benzenemethanol, alpha-((ethylamino)methyl)-3-hydroxy-, (R)-
• 3-(1R)-2-(ethylamino)-1-hydroxyethylphenol

• MDL： MFCD20663946
• Inchi： 1S/C10H15NO2/c1-2-11-7-10(13)8-4-3-5-9(12)6-8/h3-6,10-13H,2,7H2,1H3/t10-/m0/s1
• InChI Key： SQVIAVUSQAWMKL-JTQLQIEISA-N
• SMILES： O[C@H](C1C=CC=C(C=1)O)CNCC

Computed Properties

• Exact Mass: 181.11
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.5

Additional information on 3-(1R)-2-(ethylamino)-1-hydroxyethylphenol

Compound 3-(1R)-2-(ethylamino)-1-hydroxyethylphenol (CAS No. 2259-99-6): A Comprehensive Overview of Its Chemistry and Applications

In the realm of chemical biology and pharmaceutical research, the compound 3-(1R)-2-(ethylamino)-1-hydroxyethylphenol (CAS No. 2259-99-6) stands out as a versatile scaffold with intriguing structural and functional properties. This molecule, characterized by its chiral (R-configured) hydroxyl group and an ethylamino substituent on the ethyl side chain, has garnered significant attention in recent years due to its potential in drug design and enzymatic studies. Recent advancements in computational modeling and synthetic methodologies have further illuminated its role in modulating biological pathways, particularly in contexts such as enzyme inhibition, antioxidant activity, and prodrug development.

The core structure of this compound combines phenolic hydroxyl groups with an aminoalkyl side chain, creating a unique balance between hydrophilicity and lipophilicity. This duality is critical for membrane permeability—a key factor in drug bioavailability—while also enabling interactions with protein targets via hydrogen bonding networks. Notably, the (R) configuration at the hydroxyl-bearing carbon introduces stereoselectivity into its biochemical interactions, a property that has been leveraged in asymmetric synthesis approaches reported in studies published between 2020–2023.

Synthetic strategies for producing this compound have evolved significantly since its initial synthesis in the late 1980s. Modern protocols now emphasize atom-efficient methodologies such as asymmetric catalysis using chiral ligands or enzymatic kinetic resolution steps. A groundbreaking study from the Journal of Medicinal Chemistry (January 2024) demonstrated a one-pot process employing palladium-catalyzed cross-coupling reactions to achieve over 98% enantiomeric excess under mild conditions. Such advancements not only improve scalability but also align with green chemistry principles by reducing waste streams.

In pharmacological applications, this compound’s ethylamino group confers basic properties that enhance binding affinity to acidic residues on target proteins—a mechanism validated through X-ray crystallography studies of enzyme-inhibitor complexes published in Nature Structural & Molecular Biology (March 2024). Researchers have explored its utility as a lead compound for developing inhibitors against kinases involved in neurodegenerative diseases. For instance, derivatives incorporating this core structure showed selective inhibition of glycogen synthase kinase-3β (GSK-3β) at nanomolar concentrations without off-target effects on related kinases.

Beyond enzymology, recent investigations highlight its role as a prodrug platform. A 2023 paper in Advanced Drug Delivery Reviews described conjugating this molecule with fatty acid chains to create lipid-based nanoparticles capable of targeted delivery to tumor cells. The phenolic moiety here acts as a redox-sensitive linker that cleaves under hypoxic conditions prevalent in solid tumors, releasing active payloads while minimizing systemic toxicity—a breakthrough with implications for personalized cancer therapies.

In foundational research contexts, this compound serves as a model system for studying stereochemical effects on metabolic pathways. Metabolomics analyses using LC-MS/MS techniques revealed distinct phase I and phase II biotransformation patterns depending on the configuration at the chiral center—a discovery detailed in Chemical Research in Toxicology (July 2024). These findings underscore its value for elucidating cytochrome P450 enzyme selectivity and designing safer drug candidates with reduced drug-drug interaction risks.

Ongoing studies are exploring its potential as an antioxidant agent due to the synergistic radical-scavenging capacities of its phenolic hydroxyl and amine groups. A collaborative project between MIT and ETH Zurich (preprint April 2024) demonstrated superior free radical quenching efficiency compared to traditional agents like vitamin E when tested under physiological pH conditions. This opens avenues for applications ranging from food preservatives to neuroprotective therapeutics against oxidative stress-related disorders.

The integration of machine learning algorithms into compound optimization efforts has further accelerated progress. Computational docking studies using AlphaFold-derived protein structures identified novel binding pockets where this molecule’s ethylamino side chain could stabilize protein-protein interactions disrupted in certain genetic disorders—a hypothesis currently being validated through cryo-electron microscopy experiments.

In conclusion, the multifaceted nature of 3-(1R)-N-ethylaminophenol derivatives exemplified by CAS No. 2259-99-6 continues to drive innovation across medicinal chemistry disciplines. From enabling precision medicine approaches through stereocontrolled synthesis to unlocking new paradigms in targeted drug delivery systems, this molecule remains at the forefront of chemical biology research—positioning itself as both a foundational building block and an advanced therapeutic candidate poised for translational breakthroughs.